Cas no 2138551-33-2 (4-methyl-3-[(1-methyl-1H-1,2,3-triazol-4-yl)methyl]cyclohexan-1-one)

• Product Name: 4-methyl-3-[(1-methyl-1H-1,2,3-triazol-4-yl)methyl]cyclohexan-1-one
• CAS No: 2138551-33-2
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• CID: 6120822
• PubChem ID: 165496623
• Update Time: 2025-10-29

4-methyl-3-[(1-methyl-1H-1,2,3-triazol-4-yl)methyl]cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 2138551-33-2
• EN300-1156578
• 4-methyl-3-[(1-methyl-1H-1,2,3-triazol-4-yl)methyl]cyclohexan-1-one

• Inchi： 1S/C11H17N3O/c1-8-3-4-11(15)6-9(8)5-10-7-14(2)13-12-10/h7-9H,3-6H2,1-2H3
• InChI Key： KNQSTHCHWCVHHX-UHFFFAOYSA-N
• SMILES： O=C1CCC(C)C(CC2=CN(C)N=N2)C1

Computed Properties

• Exact Mass: 207.137162174g/mol
• Monoisotopic Mass: 207.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 47.8Ų

Additional information on 4-methyl-3-[(1-methyl-1H-1,2,3-triazol-4-yl)methyl]cyclohexan-1-one

Introduction to 4-methyl-3-[(1-methyl-1H-1,2,3-triazol-4-yl)methyl)cyclohexan-1-one (CAS No. 2138551-33-2)

4-methyl-3-[(1-methyl-1H-1,2,3-triazol-4-yl)methyl)cyclohexan-1-one, identified by the chemical compound code CAS No. 2138551-33-2, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic ketones, characterized by its cyclohexane backbone functionalized with a 1-methyl-1H-1,2,3-triazol-4-ylmethyl substituent at the 3-position. The structural complexity of this molecule not only makes it a subject of academic interest but also opens up diverse possibilities for its application in drug discovery and medicinal chemistry.

The structure of 4-methyl-3-[(1-methyl-1H-1,2,3-triazol-4-yl)methyl)cyclohexan-1-one exhibits a unique blend of steric and electronic properties that are critical for its biological activity. The presence of the triazole ring, a well-known pharmacophore in medicinal chemistry, contributes to the molecule's potential as an inhibitor or modulator of various enzymatic pathways. Specifically, the 1-methyl substitution on the triazole ring enhances its stability and bioavailability, making it a promising candidate for further exploration in therapeutic applications.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and interaction patterns of this compound with biological targets. Studies have suggested that the cyclohexanone moiety may facilitate hydrophobic interactions with protein binding pockets, while the triazole substituent could engage in hydrogen bonding or metal coordination. These insights have guided the design of derivatives with enhanced pharmacological profiles, underscoring the importance of structure-based drug design in modern pharmaceutical research.

The synthesis of 4-methyl-3-[(1-methyl-1H-1,2,3-triazol-4-yl)methyl)cyclohexan-1-one involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. Key steps include cycloaddition reactions between azides and alkynes to form the triazole ring, followed by Friedel-Crafts acylation to introduce the cyclohexanone functionality. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the complex carbon skeleton of this molecule. These synthetic strategies not only demonstrate the versatility of modern organic chemistry but also provide scalable routes for producing this compound in sufficient quantities for further investigation.

In terms of biological activity, preliminary assays have shown that 4-methyl-3-[(1-methyl-1H-1,2,3-triazol-4-yll)methyl)cyclohexanone exhibits potential as an anti-inflammatory agent. The triazole moiety, known for its ability to modulate cytokine production and inhibit inflammatory pathways, appears to be a key factor in its observed effects. Additionally, the cyclohexanone ring may interact with lipid rafts or membrane-bound receptors, influencing cellular signaling cascades involved in inflammation. Further preclinical studies are warranted to elucidate its exact mechanism of action and therapeutic potential.

The development of novel scaffolds like CAS No. 2138551-33-2 is driven by the need for more effective and selective therapeutic agents. The integration of biologically active heterocycles such as triazoles into complex molecular frameworks has been a cornerstone of drug discovery over recent decades. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly identify promising candidates for further optimization. The case of 4-methyl-cyclohexanone derivatives exemplifies how structural modifications can fine-tune biological activity without compromising efficacy.

The industrial relevance of this compound cannot be overstated. As pharmaceutical companies continue to invest in innovation-driven drug development pipelines, molecules like CAS No. 2138551–33–2 offer fresh perspectives on addressing unmet medical needs. The synthesis and characterization efforts undertaken thus far lay a strong foundation for future clinical investigations. By combining traditional organic synthesis methodologies with cutting-edge biophysical techniques such as X-ray crystallography and NMR spectroscopy, researchers aim to unlock new therapeutic possibilities derived from this versatile chemical entity.

Looking ahead,the future directions for research on CAS No 213855133–2 include exploring its role in treating neurodegenerative diseases, where triazole-containing compounds have shown promise as proteostasis modulators. Additionally, derivatives could be designed to target specific oncogenic pathways, leveraging their ability to disrupt protein-protein interactions or alter enzyme kinetics favorably. Collaborative efforts between academia and industry will be essential in translating these laboratory findings into tangible clinical benefits for patients worldwide.